Cas no 2193064-63-8 (spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol)

• Product Name: spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol
• CAS No: 2193064-63-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6292520
• PubChem ID: 165605777
• Update Time: 2025-05-20

spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol Chemical and Physical Properties

Names and Identifiers

• spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol
• EN300-1693476
• spiro[diazirine-2,13'-tricyclo[7.3.1.0,2,7]tridecane]-2',4',6'-trien-10'-ol
• 2193064-63-8

• Inchi： 1S/C13H14N2O/c16-12-6-5-10-9-4-2-1-3-8(9)7-11(12)13(10)14-15-13/h1-4,10-12,16H,5-7H2
• InChI Key： LAEJHZBFXPUGQM-UHFFFAOYSA-N
• SMILES： OC1CCC2C3C=CC=CC=3CC1C12N=N1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45Ų

Additional information on spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol

Exploring the Unique Properties and Applications of spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol (CAS No. 2193064-63-8)

In the rapidly evolving field of organic chemistry, the compound spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol (CAS No. 2193064-63-8) has garnered significant attention due to its unique structural features and potential applications. This molecule, characterized by its intricate spirodiazirine and tricyclic framework, represents a fascinating area of research for scientists exploring novel synthetic pathways and functional materials.

The spirodiazirine moiety, a key component of this compound, is known for its photochemical reactivity, making it a valuable tool in photoaffinity labeling and crosslinking studies. Researchers are particularly interested in how this property can be harnessed for applications in bioconjugation and drug discovery, topics that frequently trend in scientific discussions and search queries. The compound's tricyclo7.3.1.0,2,7tridecane backbone further enhances its stability and versatility, opening doors to innovative uses in material science and catalysis.

Recent studies have highlighted the potential of spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol in addressing challenges related to sustainable chemistry and green synthesis. As environmental concerns dominate global discourse, the scientific community is actively searching for compounds that can facilitate eco-friendly reactions. This molecule's ability to participate in selective transformations under mild conditions aligns perfectly with these goals, making it a subject of intense investigation.

The hydroxyl group at the 10'-position of the tricyclic structure introduces additional functionality, enabling further derivatization and expanding the compound's utility in medicinal chemistry. This feature has sparked interest in its potential as a building block for pharmaceutical intermediates, a topic that consistently ranks high in academic and industrial research queries. The compound's structural complexity also presents exciting opportunities for asymmetric synthesis, another hot topic in contemporary organic chemistry.

From a computational chemistry perspective, the unique geometry of spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol offers rich ground for theoretical studies. Researchers employing molecular modeling and quantum chemical calculations are particularly interested in understanding its electronic properties and conformational behavior. These investigations are crucial for predicting reactivity patterns and designing targeted modifications, addressing common questions in structure-activity relationship studies.

The synthesis of spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol presents its own set of challenges and opportunities. Current literature suggests that innovative cascade reactions and tandem processes may be employed to construct its complex framework efficiently. These methodologies align with the growing demand for atom-economical and step-efficient synthetic strategies, topics that frequently appear in chemistry forums and search engine queries.

In the context of chemical biology, the compound's potential as a molecular probe is being actively explored. Its ability to form covalent bonds with biological targets upon photoactivation makes it particularly valuable for target identification and mechanistic studies - areas that consistently generate significant interest in life sciences research. This application taps into the broader trend of developing precision chemical tools for biological investigation.

The thermal stability and solubility characteristics of spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol are also subjects of ongoing research. Understanding these physical properties is essential for practical applications, particularly in formulation science and delivery systems, keywords that frequently appear in pharmaceutical development searches. The compound's behavior under various conditions is being systematically studied to optimize its performance in different environments.

As research into spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol progresses, its potential in supramolecular chemistry is beginning to emerge. The molecule's unique shape and functional groups make it an interesting candidate for host-guest chemistry applications and the construction of molecular machines - cutting-edge topics that capture the imagination of both researchers and the general public interested in nanotechnology advancements.

The safety profile and toxicological aspects of spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol are being carefully evaluated to ensure its responsible use in various applications. This aligns with the increasing emphasis on responsible research and chemical safety in the scientific community, topics that frequently appear in institutional guidelines and best practice documents.

Looking ahead, the continued exploration of spirodiazirine-2,13'-tricyclo7.3.1.0,2,7tridecane-2',4',6'-trien-10'-ol (CAS No. 2193064-63-8) promises to yield exciting discoveries across multiple disciplines. Its unique combination of structural features positions it as a versatile platform for innovation in fields ranging from materials design to biological research, addressing many of the current challenges and questions that dominate scientific discourse and search trends in chemistry and related fields.